Cas no 1805113-75-0 (3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine
• CAS No: 1805113-75-0
• MF: C₆H₄F₃IN₂
• MW: 288.009043693542
• CID: 4922018
• Update Time: 2025-05-21

3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine

• Inchi： 1S/C6H4F3IN2/c7-4(8)2-1-3(11)5(9)12-6(2)10/h1,4H,11H2
• InChI Key： GKOHJOQQRPUBNX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=C(N=1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine

3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine: A Comprehensive Overview

The compound 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine, also known by its CAS number 1805113-75-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including amino, difluoromethyl, fluoro, and iodine groups, makes it a versatile molecule with unique chemical and biological properties.

The synthesis of 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-step processes that include nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The strategic placement of substituents on the pyridine ring is crucial for achieving the desired chemical reactivity and stability. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, making it more accessible for large-scale production.

In terms of chemical properties, 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine exhibits remarkable stability under standard laboratory conditions. The presence of electron-withdrawing groups such as fluoro and iodine atoms enhances the electrophilic nature of the pyridine ring, making it susceptible to nucleophilic attacks. This characteristic has been exploited in numerous organic transformations, including alkylation and acylation reactions. Additionally, the amino group at position 3 imparts basicity to the molecule, enabling it to participate in hydrogen bonding and other intermolecular interactions.

The biological activity of 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine has been a focal point of recent studies. Researchers have investigated its potential as a lead compound in drug discovery programs targeting various diseases. For instance, studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for developing therapeutic agents against chronic inflammatory disorders. Furthermore, its ability to inhibit key enzymes involved in cancer cell proliferation has garnered interest in oncology research.

In the field of materials science, 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine has found applications as a building block for constructing advanced materials with tailored properties. Its ability to form coordination complexes with transition metals has been leveraged in designing novel catalysts for industrial processes. Additionally, this compound serves as a precursor for synthesizing functional polymers and hybrid materials with applications in electronics and optoelectronics.

The latest research on 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine has shed light on its role in green chemistry initiatives. Scientists have explored its potential as an eco-friendly alternative to traditional reagents used in organic synthesis. By utilizing this compound in catalytic cycles and sustainable reaction pathways, researchers aim to reduce waste generation and improve energy efficiency in chemical manufacturing processes.

In conclusion, 3-Amino-5-(difluoromethyl)-2-fluoro-6-iodopyridine, CAS number 1805113-75-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with exceptional reactivity and stability, making it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.